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Compound of Interest

Compound Name: Enaminomycin C

Cat. No.: B14463800 Get Quote

Application Notes and Protocols for the Isolation and Purification of Enaminomycin C from

Streptomyces baarnensis Culture Broth

For researchers, scientists, and professionals in drug development, this document provides a

comprehensive guide to the techniques for isolating Enaminomycin C, a potentially valuable

antibiotic. These application notes and protocols are compiled from available literature and

standard microbiological and chromatographic practices.

Introduction to Enaminomycin C
Enaminomycin C is a member of the enaminomycin family of antibiotics, which also includes

Enaminomycin A and B. These compounds are produced by the bacterium Streptomyces

baarnensis strain No. 13120[1][2]. The molecular formula of Enaminomycin C is C₇H₇NO₅,

and its structure has been determined to be 2-oxo-4-amino-5-hydroxy-7-oxa-bicyclo[3][4]hept-

3-ene-3-carboxylic acid[5]. While Enaminomycin A is the most potent of the three,

Enaminomycin C also exhibits weak activity against both Gram-positive and Gram-negative

bacteria[4]. The isolation and purification of Enaminomycin C are critical steps for further

investigation into its biological activity and potential therapeutic applications.

Data Presentation
Due to the limited publicly available quantitative data on the specific yield of Enaminomycin C
at each purification step, the following table presents a generalized summary of the expected

outcomes based on typical secondary metabolite isolation from Streptomyces.
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Purification Step Key Parameters Expected Purity Estimated Yield (%)

Fermentation

Optimized culture

medium and

conditions

N/A 100 (Crude Broth)

Centrifugation Removal of biomass Low 95-98 (Supernatant)

Activated Carbon

Chromatography

Adsorption and elution

with aqueous acetone
Moderate 70-80

Sephadex LH-20

Chromatography

Size-

exclusion/partition

chromatography

High 40-50

Experimental Protocols
The following protocols provide a step-by-step guide for the isolation and purification of

Enaminomycin C.

Fermentation of Streptomyces baarnensis
This protocol describes the cultivation of Streptomyces baarnensis for the production of

Enaminomycin C.

Materials:

Streptomyces baarnensis No. 13120 culture

Seed culture medium (e.g., ISP Medium 2)

Production culture medium (A suggested medium composition is provided below, as specific

details for Enaminomycin C are not publicly available. Optimization is recommended.)

Shaker incubator

30-Liter jar fermentor

Protocol:
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Seed Culture Preparation: Inoculate a loopful of S. baarnensis from a slant into a 250 mL

flask containing 50 mL of seed culture medium. Incubate at 30-32°C for 2-3 days on a rotary

shaker at 200 rpm.

Production Culture: Inoculate the 30-liter jar fermentor containing the production medium

with the seed culture (typically 5-10% v/v).

Fermentation: Conduct the fermentation under the following conditions. Note: These are

general conditions for Streptomyces and should be optimized for Enaminomycin C
production[6].

Temperature: 32°C

pH: Maintained at 7.0

Agitation: 200 rpm

Aeration: 1 VVM (volume of air per volume of medium per minute)

Duration: 6 days

Monitoring: Monitor the production of Enaminomycin C periodically using a suitable

analytical method, such as HPLC.

Suggested Production Medium Composition (per liter):
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Component Concentration (g/L)

Oatmeal 15.0

Glucose 10.0

Yeast Extract 2.0

K₂HPO₄ 1.0

MgSO₄·7H₂O 0.5

NaCl 0.5

CaCO₃ 2.0

Trace Elements Solution 1 mL

Isolation and Purification of Enaminomycin C
This protocol outlines the downstream processing of the fermentation broth to isolate and purify

Enaminomycin C.

Materials:

Fermentation broth from Protocol 3.1

Centrifuge

Activated Carbon

Chromatography column

Aqueous acetone solutions (e.g., 50-80% acetone in water)

Sephadex LH-20 resin

Rotary evaporator

Freeze dryer
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Protocol:

Harvesting: After the fermentation period, harvest the culture broth.

Centrifugation: Centrifuge the broth at 10,000 x g for 20 minutes to separate the mycelial

cake from the supernatant. The supernatant contains the dissolved enaminomycins.

Activated Carbon Chromatography: a. Pack a chromatography column with activated carbon.

The amount of carbon will depend on the volume of the supernatant. b. Load the supernatant

onto the activated carbon column. c. Wash the column with deionized water to remove

unbound impurities. d. Elute the enaminomycins from the column using a stepwise or

gradient elution of aqueous acetone. Start with a lower concentration (e.g., 50%) and

increase to a higher concentration (e.g., 80%). Collect fractions. e. Monitor the fractions for

the presence of enaminomycins using a suitable analytical method. Pool the fractions

containing the target compounds.

Concentration: Concentrate the pooled fractions under reduced pressure using a rotary

evaporator to remove the acetone.

Sephadex LH-20 Chromatography: a. Pack a column with Sephadex LH-20 resin and

equilibrate it with the chosen mobile phase (e.g., methanol or an aqueous-organic mixture).

b. Dissolve the concentrated extract in a minimal amount of the mobile phase and load it

onto the Sephadex LH-20 column. c. Elute the column with the mobile phase and collect

fractions. Enaminomycins A, B, and C will separate based on their size and interaction with

the resin[1][2]. d. Monitor the fractions to identify those containing Enaminomycin C.

Final Concentration and Lyophilization: Pool the fractions containing pure Enaminomycin C,

concentrate them using a rotary evaporator, and then lyophilize to obtain the final product as

a powder.

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the overall workflow for the isolation of Enaminomycin C.
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Caption: Workflow for Enaminomycin C Isolation.
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Putative Biosynthetic Pathway of Enaminomycin C
While the specific biosynthetic pathway for Enaminomycin C has not been fully elucidated, it is

hypothesized to be derived from the shikimate pathway, similar to other ansamycin-type

antibiotics. The following diagram presents a putative pathway leading to the core structure of

Enaminomycin C.

Shikimate Pathway

3-Amino-5-hydroxybenzoic acid (AHBA)

Polyketide Synthase (PKS) Assembly

Starter Unit
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Enaminomycin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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